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These application notes provide a detailed protocol for the immunohistochemical (IHC) staining
of citrin (also known as SLC25A13) in formalin-fixed, paraffin-embedded (FFPE) human liver
tissue. Citrin is a mitochondrial solute carrier protein crucial for the urea cycle and the malate-
aspartate shuttle.[1][2][3] Its proper localization and expression levels are vital for hepatic
metabolic functions.[1][3]

Data Presentation

While specific quantitative data for citrin protein levels via IHC in various liver pathologies is not
extensively available in the public domain, the following table represents an illustrative example
of how such data could be presented. The data shown is hypothetical and intended to serve as
a template for researchers to populate with their own experimental findings.

Table 1: lllustrative Quantitative Analysis of Citrin Expression in Human Liver Tissue
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% of Citrin .
. Staining
. .. Positive ]
Tissue Type Condition N Intensity
Hepatocytes
(Mean £ SD)
(Mean * SD)
Normal Liver Healthy Control 20 925+5.3 28+04
] ) Citrin Deficiency
Liver Biopsy 15 52+21 0.3x0.2
(NICCD)
Liver Biopsy Steatohepatitis 18 75.8 £10.2 21+£0.6
) Hepatocellular
Liver Tumor 25 451 +15.7 1.5+0.8

Carcinoma

Staining intensity is scored on a scale of 0 (negative), 1 (weak), 2 (moderate), and 3 (strong).

NICCD: Neonatal Intrahepatic Cholestasis caused by Citrin Deficiency.

Experimental Protocols

This protocol is a synthesized guideline based on standard IHC procedures and information

from antibody datasheets.[4][5] Optimization may be required depending on the specific

antibody and detection system used.

Reagents and Materials

e FFPE human liver tissue sections (4-5 um) on charged slides

o Xylene or a xylene substitute
» Ethanol (100%, 95%, 70%)

o Deionized water

o Antigen Retrieval Buffer: 10 mM Sodium Citrate Buffer (pH 6.0) or 10 mM Tris-EDTA Buffer

(pH 9.0)

e Hydrogen Peroxide (3%)
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» Blocking Buffer (e.g., 10% Normal Goat Serum in PBS)

e Primary Antibody: Anti-Citrin/SLC25A13 antibody (Rabbit or Mouse polyclonal/monoclonal)
e Secondary Antibody: HRP-conjugated Goat anti-Rabbit/Mouse IgG

o DAB (3,3'-Diaminobenzidine) Substrate Kit

e Hematoxylin counterstain

¢ Mounting Medium

e Phosphate Buffered Saline (PBS)

o Coplin jars or staining dishes

e Humidified chamber

e Microscope

Protocol Steps

o Deparaffinization and Rehydration:
1. Immerse slides in xylene (or substitute) for 2 changes of 5-10 minutes each.[4][5]
2. Rehydrate the tissue sections by sequential immersion in:
= 100% Ethanol: 2 changes, 3-5 minutes each.
» 95% Ethanol: 1 change, 3 minutes.
» 70% Ethanol: 1 change, 3 minutes.
3. Rinse slides in running tap water for 5 minutes.[4]

e Antigen Retrieval (Heat-Induced Epitope Retrieval - HIER):
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o Note: The choice between citrate and EDTA buffer may depend on the primary antibody
used. Some sources suggest EDTA buffer (pH 8.0 or 9.0) may be more effective for many
antibodies.[2][6]

1. Preheat the antigen retrieval solution (e.g., Sodium Citrate Buffer, pH 6.0) to 95-100°C in a
water bath, steamer, or microwave.[7][8]

2. Immerse the slides in the preheated buffer and incubate for 10-20 minutes.[8]

3. Remove the container from the heat source and allow the slides to cool to room
temperature in the buffer for at least 20 minutes.[8]

4. Rinse slides with PBS, 2 changes for 5 minutes each.[4]

Peroxidase Blocking:

1. Incubate sections in 3% hydrogen peroxide in methanol or PBS for 10-15 minutes at room
temperature to block endogenous peroxidase activity.[4]

2. Rinse with PBS, 2 changes for 5 minutes each.

Blocking:

1. Incubate the sections with a blocking buffer (e.g., 10% normal goat serum) for 30-60
minutes at room temperature in a humidified chamber to prevent non-specific antibody
binding.[2]

Primary Antibody Incubation:

1. Dilute the anti-Citrin primary antibody to its optimal concentration (e.g., 1:100-1:1000, as
recommended by the manufacturer's datasheet) in the blocking buffer.

2. Apply the diluted primary antibody to the sections and incubate overnight at 4°C in a
humidified chamber.[2]

Secondary Antibody Incubation:

1. Rinse slides with PBS, 3 changes for 5 minutes each.
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2. Apply the HRP-conjugated secondary antibody, diluted according to the manufacturer's
instructions.

3. Incubate for 30-60 minutes at room temperature in a humidified chamber.[2]

o Detection:
1. Rinse slides with PBS, 3 changes for 5 minutes each.
2. Prepare the DAB substrate solution just before use.

3. Apply the DAB solution to the sections and monitor for color development under a
microscope (typically 1-10 minutes).[4] A positive result will appear as a brown precipitate.

4. Stop the reaction by immersing the slides in deionized water.
o Counterstaining:
1. Immerse the slides in Hematoxylin for 1-2 minutes to stain the cell nuclei.[4]
2. Rinse thoroughly in running tap water.
3. "Blue" the sections in a suitable buffer or tap water.
e Dehydration and Mounting:

1. Dehydrate the sections through graded alcohols: 70%, 95%, and 100% ethanol (2-3
minutes each).[4]

2. Clear in xylene (or substitute) for 2 changes of 5 minutes each.[4]
3. Apply a coverslip using a permanent mounting medium.

Visualizations
Experimental Workflow

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://citrinfoundation.org/what-is-citrin-deficiency/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11586598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11586598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11586598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11586598/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Tissue Preparation

Deparaffinization
(Xylene)

:

Rehydration
(Graded Ethanol)

Immunistaining

Antigen Retrieval
(Citrate/EDTA, 95-100°C)

:

Peroxidase Block
(3% H202)

:

Blocking
(10% Goat Serum)

:

Primary Antibody
(Anti-Citrin, 4°C O/N)

:

Secondary Antibody
(HRP-conjugate)

:

Detection
(DAB Substrate)

Visualjzation

Counterstain
(Hematoxylin)

:

Dehydration & Mounting

Microscopy Analysis

Click to download full resolution via product page

Caption: Immunohistochemistry workflow for citrin detection in liver tissue.
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Citrin's Role in Hepatic Metabolism

Citrin is integral to two key metabolic pathways in the liver: the malate-aspartate shuttle and the
urea cycle.[1][9] It transports aspartate out of the mitochondria in exchange for glutamate.[1]
This action supplies aspartate to the cytosol, which is essential for the conversion of citrulline to
argininosuccinate in the urea cycle, a critical process for ammonia detoxification.[2][5]
Simultaneously, this transport is a key step in the malate-aspartate shuttle, which transfers
reducing equivalents (NADH) from the cytosol into the mitochondria for ATP production.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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